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Compound of Interest

Compound Name: 4-(3-Methoxyphenyl)piperidin-4-ol

Cat. No.: B067289 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-(3-Methoxyphenyl)piperidin-4-ol

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(3-Methoxyphenyl)piperidin-4-ol was

not publicly available at the time of this writing. The following guide has been compiled using

safety data from structurally analogous compounds, including various substituted piperidines.

This information is intended to provide guidance for researchers, scientists, and drug

development professionals. It is imperative that a comprehensive, substance-specific risk

assessment be conducted by qualified personnel before handling this chemical.

Hazard Identification and Classification
Based on the hazard profiles of structurally related piperidine derivatives, 4-(3-
Methoxyphenyl)piperidin-4-ol should be handled as a potentially hazardous substance. The

piperidine moiety itself is associated with flammability, toxicity, and corrosivity. Substitutions on

the piperidine ring can modify these properties, but a cautious approach is warranted.

Potential hazards may include:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if

inhaled.

Skin Corrosion/Irritation: May cause skin irritation or severe skin burns.

Serious Eye Damage/Irritation: May cause serious eye irritation or damage.
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Respiratory Irritation: May cause respiratory irritation.

GHS Classification of Analogous Compounds
The following table summarizes the GHS hazard classifications for several compounds

structurally related to 4-(3-Methoxyphenyl)piperidin-4-ol. This data illustrates the potential

hazard profile and underscores the need for careful handling.
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Compound Name GHS Pictogram(s) Signal Word Hazard Statements

Piperidine Danger

H225: Highly

flammable liquid and

vapor.H302: Harmful if

swallowed.H311 +

H331: Toxic in contact

with skin or if

inhaled.H314: Causes

severe skin burns and

eye damage.[1][2][3]

[4][5]

4-Hydroxypiperidine Danger

H302 + H312 + H332:

Harmful if swallowed,

in contact with skin or

if inhaled.H314:

Causes severe skin

burns and eye

damage.H335: May

cause respiratory

irritation.[6]

1-(4-

Methoxyphenyl)pipera

zine

Warning

H315: Causes skin

irritation.H319:

Causes serious eye

irritation.H335: May

cause respiratory

irritation.[7]

4-(2-

Methoxyphenyl)piperi

dine

Warning

H315: Causes skin

irritation.H319:

Causes serious eye

irritation.H335: May

cause respiratory

irritation.[8]

4-Methoxypiperidine Warning
H302: Harmful if

swallowed.[9]
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Handling and Storage
Safe handling and storage are critical to minimize exposure and risk.

Precautions for Safe Handling
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[6][8] Ensure eyewash stations and safety showers are readily accessible.[6]

Personal Hygiene: Do not eat, drink, or smoke in handling areas.[1][2] Wash hands and any

exposed skin thoroughly after handling.[1][2] Apply preventive skin protection.[1][2]

Handling Practices: Avoid breathing dust, fumes, or vapors.[6][7][8] Avoid contact with skin,

eyes, and clothing.[6] Avoid dust formation.[6][8] Keep away from heat, sparks, open flames,

and other ignition sources.[1][2] Take precautionary measures against static discharge.[1][7]

Conditions for Safe Storage
Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

[6][8]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[6]

Security: Store in a locked-up area accessible only to qualified or authorized personnel.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber, check

manufacturer's compatibility data) and clothing to prevent skin exposure.[3][6] An impervious

lab coat is required.

Respiratory Protection: If engineering controls are insufficient or if irritation is experienced,

use a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate
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filter for particulates and organic vapors.[6]

Start: Task Involves
4-(3-Methoxyphenyl)piperidin-4-ol

Assess Task:
- Scale of work

- Potential for dust/aerosol
- Duration of handling

Mandatory:
Chemical Safety Goggles

(EN166 / ANSI Z87.1)

Mandatory:
- Chemical-Resistant Gloves

- Lab Coat

Is work performed in a
certified chemical fume hood?

Proceed with Task

Required:
Use appropriate respirator
(e.g., N95/FFP2 for dust,

or with organic vapor cartridge)

No

Standard ventilation sufficient

Yes

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

First-Aid and Emergency Procedures
First-Aid Measures
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Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water

or shower for at least 15 minutes.[6] Seek immediate medical attention as corrosive injuries

can be hard to cure if not treated promptly.[3]

Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[6]

Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting.[3][6] Rinse mouth with water. Call a physician or poison

control center immediately.[3][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[6]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen

oxides (NOx).[6][8]

Firefighter Protection: As in any fire, wear a self-contained breathing apparatus (SCBA) with

a full facepiece operated in pressure-demand mode, and full protective gear.[6][8]

Accidental Release Measures
Minor Spills: For a solid, sweep up and shovel into a suitable, labeled container for disposal.

[6][8] Avoid dust formation.[6][8] Ventilate the area. Wear appropriate PPE during cleanup.

Major Spills: Evacuate the area.[1] Prevent entry into sewers and public waters.[7] Notify

emergency services. Cleanup should only be conducted by trained personnel.

Experimental Safety Protocols
Specific experimental safety and toxicology protocols for 4-(3-Methoxyphenyl)piperidin-4-ol
are not available in the public domain. The toxicological properties of a new chemical entity are
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typically determined by a series of standardized tests, such as those established by the

Organisation for Economic Co-operation and Development (OECD). These protocols are

designed to assess potential hazards to human health and the environment.

Should formal safety testing of this compound be required, the following OECD guidelines

would be relevant:

OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure): This test is used to

assess the acute toxic effects of a substance after oral administration. It involves dosing

animals in a stepwise procedure at fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg) to identify

a dose that causes evident toxicity without mortality, thereby allowing for classification.[10]

[11]

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This guideline evaluates the

potential of a substance to cause reversible or irreversible skin damage. The substance is

applied to the skin of an animal for a set period (typically 4 hours), and the skin is observed

for signs of erythema (redness) and edema (swelling) over 14 days.[12]

OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test

Method): As an alternative to animal testing, this in vitro method uses a reconstructed human

epidermis model. Irritant chemicals are identified by their ability to decrease cell viability

below a defined threshold (≤ 50%).[4][13][14]

OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This test assesses the potential

for a substance to cause damage to the eye. A single dose is applied to one eye of an

animal, and the effects on the cornea, iris, and conjunctiva are scored at specific intervals for

up to 21 days to evaluate the severity and reversibility of the effects.[7][15][16][17]

The execution of these protocols requires specialized facilities and adherence to Good

Laboratory Practices (GLP).

Risk Management and Emergency Response
Workflow
A systematic approach to risk assessment and emergency preparedness is essential for

maintaining a safe laboratory environment. The following diagram illustrates a general workflow
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for handling a research chemical like 4-(3-Methoxyphenyl)piperidin-4-ol.

Phase 1: Risk Assessment

Phase 2: Experimental Procedure

Phase 3: Emergency Response

1. Identify Hazards
- Review data for analogous compounds

- Consult SDSs (Piperidine, etc.)

2. Assess Risks
- Evaluate scale of experiment
- Consider process conditions

(heating, pressure)

3. Implement Controls
- Engineering (Fume Hood)

- Administrative (SOPs)
- PPE (Gloves, Goggles)

4. Conduct Experiment
Adhering to SOPs and Controls

Emergency Occurs
(Spill, Exposure, Fire)

If event occurs

Spill Response:
- Alert others

- Evacuate (if major)
- Use spill kit

Spill

Exposure Response:
- Use safety shower/eyewash

- Remove contaminated clothing
- Seek medical aid

Exposure

Fire Response:
- Alert others, activate alarm

- Evacuate
- Use extinguisher (if trained & safe)

Fire

5. Report Incident
- Inform Supervisor/EHS

- Complete incident report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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